Cas no 105908-32-5 (2,3-dimethyl-1H-Indole-7-carboxylic acid methyl ester)

2,3-dimethyl-1H-Indole-7-carboxylic acid methyl ester structure
105908-32-5 structure
Product Name:2,3-dimethyl-1H-Indole-7-carboxylic acid methyl ester
CAS No:105908-32-5
MF:C12H13NO2
MW:203.237123250961
CID:1097703
PubChem ID:15497745
Update Time:2025-04-20

2,3-dimethyl-1H-Indole-7-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

    • 2,3-dimethyl-1H-Indole-7-carboxylic acid methyl ester
    • methyl 2,3-dimethyl-1H-indole-7-carboxylate
    • 1H-Indole-7-carboxylic acid, 2,3-dimethyl-, methyl ester
    • 2,3-Dimethyl-indol-7-carbonsaeure-methylester
    • 2,3-dimethyl-indole-7-carboxylic acid methyl ester
    • AGN-PC-00PGAE
    • CTK0G4403
    • methyl 2,3-dimethylindole-7-carboxylate
    • SureCN6686573
    • 105908-32-5
    • DTXSID70573337
    • SCHEMBL6686573
    • Inchi: 1S/C12H13NO2/c1-7-8(2)13-11-9(7)5-4-6-10(11)12(14)15-3/h4-6,13H,1-3H3
    • InChI Key: MEAFOSOHLAHXTB-UHFFFAOYSA-N
    • SMILES: O(C)C(C1=CC=CC2C(C)=C(C)NC=21)=O

Computed Properties

  • Exact Mass: 203.09469
  • Monoisotopic Mass: 203.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 42.1Ų

Experimental Properties

  • PSA: 42.09
Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd